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Compound of Interest

Compound Name: ITIC-4F

Cat. No.: B12433060

Essential Safety and Handling Guide for ITIC-4F

This guide provides crucial safety, handling, and disposal information for ITIC-4F, a high-
performance non-fullerene acceptor used in organic electronics research. The following
procedures are designed to ensure the safety of laboratory personnel and the integrity of the
material.

Material Properties and Hazards

ITIC-4F is an organic semiconductor that is sensitive to light and air. While a specific Safety
Data Sheet (SDS) for ITIC-4F is not readily available, the SDS for its parent compound, ITIC,
indicates that the material is not classified as hazardous. However, as with any research
chemical, caution should be exercised.

Table 1: Physical and Chemical Properties of ITIC-4F

Property Value

CAS Number 2097998-59-7

Molecular Formula Co4H78FaN40O2S4
Appearance Dark blue powder/crystals
Solubility Chloroform, Chlorobenzene
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Personal Protective Equipment (PPE)

To ensure safety when handling ITIC-4F, the following personal protective equipment should be

worn:

Table 2: Recommended Personal Protective Equipment (PPE) for Handling ITIC-4F

Equipment Specification Purpose

Safety glasses with side- Protects eyes from splashes

Eye Protection ] ) )
shields and airborne particles.

Prevents skin contact with the

Hand Protection Nitrile gloves ]
material.

Protects clothing and skin from

Body Protection Laboratory coat o
contamination.

Use in a well-ventilated area or  Minimizes inhalation of any

Respiratory Protection
fume hood dust or vapors.

Handling and Storage Procedures

ITIC-4F and similar non-fullerene acceptors are known to be sensitive to ambient conditions,
which can lead to degradation.[1][2] Proper handling and storage are critical to maintain the

material's performance and for researcher safety.
Operational Plan: Handling ITIC-4F

o Work Area Preparation: All handling of solid ITIC-4F and its solutions should be conducted in
an inert atmosphere, such as a glove box, to prevent degradation from oxygen and moisture.

[31[4]
e Weighing and Solution Preparation:
o Transfer the required amount of ITIC-4F to a clean, dry vial inside the glove box.

o Use anhydrous solvents (e.g., chloroform, chlorobenzene) to prepare solutions.
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o Ensure all glassware is thoroughly dried before use.
e Thin-Film Deposition (if applicable):

o Techniques such as spin-coating or blade-coating should be performed in an inert
atmosphere whenever possible.

o If handling in air is unavoidable, minimize exposure time.

e Storage:

o Store ITIC-4F in its original, tightly sealed container in a cool, dark, and dry place.[3]

o For long-term storage, a glove box or a desiccator with an inert atmosphere is
recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Structure dependent photostability of ITIC and ITIC-4F - Materials Advances (RSC
Publishing) DOI:10.1039/DOMAO00458H [pubs.rsc.org]

3. ossila.com [ossila.com]

4. ossila.com [ossila.com]

To cite this document: BenchChem. [Personal protective equipment for handling ITIC-4F].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12433060#personal-protective-equipment-for-
handling-itic-4f]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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